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Physical Properties & Solubility Profile

5-Methyl-2-heptene is a medium-chain alkene with predictable solubility characteristics. The table below

summarizes its key physical properties [1] [2].

Property Value / Description

Physical State Colorless to almost colorless clear liquid [3] [1]

Density (at 25/4 °C) 0.73 g/mL [1] [2]

Refractive Index 1.4140 - 1.4160 [1] [2]

Flash Point 13 °C (Highly Flammable) [1] [2]

LogP (XLogP3) 3.4 [3] [2]

Water Solubility Very low (estimated ~0.17 g/L) [3]

The high LogP value of 3.4 and low density indicate that 5-Methyl-2-heptene is a highly non-polar and

hydrophobic compound [3] [2]. Its solubility follows the principle of "like dissolves like," showing
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excellent miscibility with non-polar organic solvents and very poor solubility in polar solvents like water or

alcohols.

Solvent Selection Guide

The following table provides a practical guide for solvent selection based on chemical principles and the

properties of 5-Methyl-2-heptene.

Solvent
Category

Recommended Solvents
Expected
Solubility

Notes & Rationale

Non-Polar
Solvents

n-Hexane, n-Heptane,
Cyclohexane

Very High Ideal choice. Similar aliphatic

hydrocarbon structure minimizes HSP
distance (Ra), ensuring complete

miscibility [4].

Aromatic
Solvents

Toluene, Benzene High Good compatibility due to non-polar

nature. Can be used, though slightly
higher polarity than aliphatic solvents.

Chlorinated
Solvents

Dichloromethane (DCM),
Chloroform

High Effective solvents despite higher
polarity; DCM is noted in synthesis

patents [5].

Ester
Solvents

Ethyl Acetate (EA) Moderate
to High

Can form azeotropes (e.g., with n-

heptane) [6]. Useful for certain
reaction or separation workflows.

Polar
Solvents

Acetone, Acetonitrile,
Methanol, Ethanol, DMSO,
DMF, Water

Low to
Insoluble

High HSP distance (Ra) leads to poor
solubility. Water solubility is negligible

[3].

Troubleshooting Common Solubility Issues

Problem 1: The compound is not dissolving in the intended solvent.
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Cause: The solvent is too polar. Common mistakes include attempting to use methanol, acetone, or

water.
Solution:

Switch solvents: Immediately move to a non-polar solvent like n-heptane or hexane.
Use a solvent mixture: If your reaction requires some polarity, use a mixture of a non-polar

solvent (e.g., hexane) with a moderate-polarity solvent (e.g., ethyl acetate or DCM) to fine-tune
the solubility.

Problem 2: Precipitation occurs during a reaction when a new reagent/solvent is added.

Cause: The addition of a polar reagent or solvent has changed the overall polarity of the reaction
mixture, reducing the solubility of 5-Methyl-2-heptene.

Solution:
Pre-dilute reagents: Dilute the polar reagent in a compatible solvent (like DCM or the reaction

solvent itself) before adding it dropwise.
Adjust the mixture: After the reaction, add more of the original non-polar solvent to re-dissolve

the precipitated material for easier workup.

Problem 3: Difficulty separating 5-Methyl-2-heptene from reaction mixtures or solvents.

Cause: The solvent forms an azeotrope with the compound or has a similar boiling point.

Solution:
Consult azeotrope data: For example, ethyl acetate and n-heptane form an azeotrope [6].

Change solvent: If purification by distillation is planned, switch to a solvent that does not form
an azeotrope with linear/branched C7-C8 alkenes.

Use advanced distillation: Techniques like extractive distillation with entrainers (e.g., N-
Methyl-2-pyrrolidone (NMP) or p-xylene (PX)) can break azeotropes for effective separation [6].

Experimental Workflow for Solvent Selection

This diagram outlines a logical approach to selecting and testing a solvent for 5-Methyl-2-heptene in your

experiment.
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Start: Need to select
a solvent

Step 1: Prioritize
Non-Polar Solvents

(n-Hexane, n-Heptane)

Step 2: Test Small Scale
(~0.1 mL compound in 1-2 mL solvent)

Fully dissolved?

Step 3: Proceed with
reaction or purification

 Yes

Step 4: Troubleshoot:
- Switch to more non-polar solvent

- Use solvent mixture
- Check for azeotrope issues

 No

Click to download full resolution via product page

Critical Safety & Handling Information

Due to its physical properties, 5-Methyl-2-heptene requires strict safety measures [1] [2]:

Flammability: It is a highly flammable liquid and vapor (GHS H225). Its flash point is only 13°C.
Aspiration Hazard: May be fatal if swallowed and enters airways (GHS H304).

Handling Precautions:
Always use personal protective equipment (PPE): gloves, safety glasses, and a lab coat.

All operations must be conducted in a well-ventilated fume hood.
Keep away from heat, sparks, open flames, and hot surfaces. No smoking.

Use grounded, explosion-proof equipment.
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Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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